Cas no 57567-84-7 (4-methylcyclohexane-1,2-dicarboxylic acid)
57567-84-7 structure
Product Name:4-methylcyclohexane-1,2-dicarboxylic acid
CAS No:57567-84-7
MF:C9H14O4
MW:186.205063343048
CID:1605277
PubChem ID:93719
Update Time:2025-04-21
4-methylcyclohexane-1,2-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methylcyclohexane-1,2-dicarboxylic acid
- 1,2-cyclohexanedicarboxylic acid, 4-methyl-
- Monoacryloyloxyethy Methylhexahdrophthalate (MAMHP)
- Hexahydro-4-Methylphthalic Acid
- AKOS006272118
- NS00127076
- CHEBI:230809
- YWVFNWVZBAWOOY-UHFFFAOYSA-N
- 4-Methylhexahydrophthalic acid
- 57567-84-7
- methylhexahydrophtalic acid
- DTXSID50875821
- Monoacryloyloxyethyl methylhexahydrophthalate
- SCHEMBL241114
-
- Inchi: 1S/C9H14O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h5-7H,2-4H2,1H3,(H,10,11)(H,12,13)
- InChI Key: YWVFNWVZBAWOOY-UHFFFAOYSA-N
- SMILES: OC(C1CC(C)CCC1C(=O)O)=O
Computed Properties
- Exact Mass: 186.08922
- Monoisotopic Mass: 186.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
4-methylcyclohexane-1,2-dicarboxylic acid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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